Cas no 578703-91-0 (1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER)

• Product Name: 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER
• CAS No: 578703-91-0
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 3213141
• PubChem ID: 52044288
• Update Time: 2025-04-21

1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER
• F2157-1063
• 578703-91-0
• AKOS040815101
• methyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C10H8ClN3O2/c1-16-10(15)9-6-14(13-12-9)8-4-2-7(11)3-5-8/h2-6H,1H3
• InChI Key： FSGYBUOEJMLQAN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 237.0305042Da
• Monoisotopic Mass: 237.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57Ų